Cas no 102170-06-9 (7-Methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid)

• Product Name: 7-Methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
• CAS No: 102170-06-9
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD09439035
• CID: 2626256
• PubChem ID: 16653114
• Update Time: 2025-05-27

7-Methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• 7-Methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
• 7-Methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, AldrichCPR
• 7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• STK790080
• EN300-35486
• Z336287810
• VS-03587
• G32540
• CS-0440067
• 7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylicacid
• 102170-06-9
• MFCD09439035
• AKOS002671461
• BBL012915
• CEA17006

• MDL： MFCD09439035
• Inchi： 1S/C7H6N4O2/c1-4-5(6(12)13)2-8-7-9-3-10-11(4)7/h2-3H,1H3,(H,12,13)
• InChI Key： FWOKDIPFAIFLOF-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=NC=NN2C=1C)=O

Computed Properties

• Exact Mass: 178.049075g/mol
• Monoisotopic Mass: 178.049075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.15g/mol
• XLogP3: 0
• Topological Polar Surface Area: 80.4Ų

7-Methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 7-Methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid

Comprehensive Overview of 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 102170-06-9)

7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 102170-06-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazolopyrimidine core, serves as a versatile building block for the synthesis of various bioactive molecules. Its molecular structure combines a methyl group at the 7-position and a carboxylic acid moiety at the 6-position, making it a valuable intermediate for drug development and other applications.

The growing interest in 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid is driven by its potential role in the design of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. Researchers are particularly intrigued by its ability to modulate enzymatic activity, which aligns with current trends in targeted therapy and precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are increasingly sought after for their specificity and efficacy.

One of the most frequently searched questions related to this compound is: "What are the applications of 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid in drug discovery?" The answer lies in its structural adaptability. The triazolopyrimidine scaffold is known to interact with various biological targets, including protein kinases and G-protein-coupled receptors (GPCRs). This makes it a promising candidate for developing treatments for conditions such as cancer, autoimmune diseases, and viral infections.

Another hot topic in the scientific community is the synthetic routes for 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid. Researchers often explore green chemistry approaches to optimize its production, minimizing waste and improving yield. Questions like "How to synthesize 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid efficiently?" are common in academic and industrial forums. Recent advancements in catalytic methods and microwave-assisted synthesis have provided more sustainable pathways for its preparation.

In addition to its pharmaceutical applications, 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid is also studied for its potential in material science. Its conjugated system and functional groups make it a candidate for developing organic electronic materials, such as OLEDs and sensors. This interdisciplinary relevance further enhances its value in both academic and industrial settings.

From a regulatory perspective, 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid is not classified as a hazardous substance, making it easier to handle and transport for research purposes. However, proper safety protocols should always be followed to ensure safe usage in laboratories.

In summary, 7-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 102170-06-9) is a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its unique structure and functional groups position it as a key player in the development of next-generation therapeutics and advanced materials. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific innovation.